Cas no 209995-38-0 (2,4,5-Trifluorobenzeneacetic Acid)

• Product Name: 2,4,5-Trifluorobenzeneacetic Acid
• CAS No: 209995-38-0
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD00082479
• CID: 66829
• PubChem ID: 2777950
• Update Time: 2025-11-03

2,4,5-Trifluorobenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorophenylacetic acid
• 2,4,5-trifluoropheylacetic acid
• (2,4,5-Trifluoro-phenyl)-acetic acid
• 2-(2,4,5-trifluorophenyl)acetic acid
• 2,4,5-Trifluorobenze
• 2,4,5-Trifluorobenzeneacetic Acid
• 2,3-DIHYDRO-2-OXOBENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2,4,5-difluorophenylacetic acid
• 2,4,5-trifiuorophenylacetic acid
• 2,4,5-triflurophenyl acetic acid
• 2,4,5-TRIFLUOROPHENYL ACETIC ACID

• MDL： MFCD00082479
• Inchi： 1S/C8H5F3O2/c9-5-3-7(11)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： YSQLGGQUQDTBSL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(=O)O)F)F

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4680
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 255°C at 760 mmHg
• Flash Point: 108℃
• Refractive Index: 1.488
• PSA: 37.30000
• LogP: 1.73100
• Solubility: Not determined

2,4,5-Trifluorobenzeneacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Safety Term：S26;S39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4,5-Trifluorobenzeneacetic Acid

Introduction to 2,4,5-Trifluorobenzeneacetic Acid (CAS No: 209995-38-0)

2,4,5-Trifluorobenzeneacetic Acid, identified by the Chemical Abstracts Service Number (CAS No) 209995-38-0, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms substituting hydrogen atoms on a benzene ring, which imparts unique electronic and steric properties. The structural motif of 2,4,5-Trifluorobenzeneacetic Acid makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The< strong>fluorine atoms in 2,4,5-Trifluorobenzeneacetic Acid play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine substitution is a well-established strategy in drug design, often employed to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life. The specific arrangement of fluorine atoms at the 2-, 4-, and 5-positions on the benzene ring in this compound contributes to its distinct reactivity and utility in synthetic chemistry.

In recent years, 2,4,5-Trifluorobenzeneacetic Acid has been explored as a key building block in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Studies have demonstrated that fluorinated aromatic carboxylic acids can serve as effective scaffolds for designing inhibitors with enhanced selectivity and potency. For instance, derivatives of 2,4,5-Trifluorobenzeneacetic Acid have been investigated for their potential to inhibit enzymes such as fatty acid synthase and poly(ADP-ribose) polymerase (PARP), which are implicated in tumor growth and survival.

The< strong>CAS No 209995-38-0 designation ensures that researchers can reliably identify and procure this compound for their studies. The precise chemical identity provided by the CAS number is essential for ensuring consistency and reproducibility in experimental protocols. Furthermore, the increasing availability of high-quality synthetic methods for< strong>2,4,5-Trifluorobenzeneacetic Acid has facilitated its use in large-scale drug discovery programs. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have enabled the efficient preparation of this compound and its derivatives.

Another area where 2,4,5-Trifluorobenzeneacetic Acid has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and neurodegenerative conditions. Researchers have leveraged the structural features of< strong>2,4,5-Trifluorobenzeneacetic Acid to design molecules that modulate inflammatory pathways by inhibiting key signaling enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies indicate that certain derivatives exhibit potent anti-inflammatory activity without significant side effects.

The< strong>CAS No 209995-38-0-indexed compound has also been utilized in materials science applications beyond pharmaceuticals. Its ability to impart specific electronic properties makes it useful in the development of organic semiconductors and liquid crystals. These materials are integral to modern electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). By incorporating< strong>2,4,5-Trifluorobenzeneacetic Acid into these materials, scientists can fine-tune their optoelectronic properties for improved performance.

In conclusion,< strong>2,4,5-Trifluorobenzeneacetic Acid(CAS No: 209995-38-0) is a versatile fluorinated aromatic carboxylic acid with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new therapeutic targets and advanced synthetic methodologies，the importance of< strong>2，4，5-Trifluorobenzeneacetic acid is expected to grow further，driving innovation in both drug discovery and materials science.